Pyrazolo[1,5-a]pyridin-2-amine

• IUPAC Name: pyrazolo[1,5-a]pyridin-2-amine
• InChI: InChI=1S/C7H7N3/c8-7-5-6-3-1-2-4-10(6)9-7/h1-5H,(H2,8,9)
• InChI Key: GHTCDIMLJVTPEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=NN2C=C1)N
• Molecular Formula: C7H7N3
• DSSTOX Substance ID: DTXSID20619092
• Molecular Weight: 133.15 g/mol
• CAS RN: 51119-05-2

Description

Pyrazolo[1,5-a]pyridin-2-amine is a compound with the molecular weight of 133.15. It is a powder in physical form. This compound is a part of the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Molecular Structure Analysis

The InChI code for Pyrazolo[1,5-a]pyridin-2-amine is 1S/C7H7N3/c8-7-5-6-3-1-2-4-10(6)9-7/h1-5H, (H2,8,9). The compound has been identified as strategic for optical applications due to key characteristics such as simpler and greener synthetic methodology and tunable photophysical properties.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyridin-2-amine has a melting point between 55-57 degrees Celsius. It is a powder in physical form. The compound has tunable photophysical properties.

Scientific Research Applications

Optoelectronic Devices

Field:

Materials Science

Summary:

2-Aminopyrazolo[1,5-a]pyridine derivatives exhibit luminescent properties, making them suitable for optoelectronic applications. Researchers have explored their use in organic light-emitting diodes (OLEDs), solar cells, and other light-emitting devices. These compounds can serve as efficient emitters due to their unique electronic structure.

Methods and Experimental Procedures:

Researchers synthesize 2-aminopyrazolo[1,5-a]pyridine derivatives using organic synthesis techniques. They modify the molecular structure to optimize electronic properties, such as energy levels and charge transport. Thin films of these derivatives are deposited onto appropriate substrates using methods like spin-coating or vapor deposition.

Results and Outcomes:

The luminescent properties of these derivatives have been demonstrated in OLEDs, where they emit light efficiently. Their tunable emission wavelengths allow customization for specific applications. Researchers continue to explore novel derivatives and improve their performance for practical optoelectronic devices.

Sensors

Field:

Analytical Chemistry

Summary:

2-Aminopyrazolo[1,5-a]pyridine derivatives have been investigated as fluorescent probes for detecting specific analytes. Their unique chemical properties make them suitable for sensing applications. For instance, they can be used to detect gases, ions, or biological molecules.

Methods and Experimental Procedures:

Researchers design and synthesize specific derivatives with tailored properties. They functionalize the derivatives to interact selectively with the target analyte. The fluorescence intensity changes upon binding to the analyte, allowing sensitive detection.

Results and Outcomes:

A novel fluorescent probe, 2-(3-phenylimidazo[1,5-a]pyridin-1-yl)aniline (PMPY-NH2), was developed for detecting phosgene in solution and gas phase. This demonstrates the potential of 2-aminopyrazolo[1,5-a]pyridine derivatives as versatile sensors.

Tuberculosis Treatment

Field:

Pharmacology

Summary:

Certain 2-aminopyrazolo[1,5-a]pyridine analogues have been investigated as potential anti-tuberculosis agents.

Methods and Experimental Procedures:

Researchers evaluate the derivatives’ efficacy against Mycobacterium tuberculosis (Mtb) in vitro and in animal models. Dose-response studies assess bacterial load reduction.

Results and Outcomes:

Some derivatives, such as Q203, have demonstrated significant reductions in bacterial load in TB-infected mice. Further studies aim to optimize their pharmacokinetics and safety profiles.

Safety And Hazards

The safety information for Pyrazolo[1,5-a]pyridin-2-amine indicates a GHS07 pictogram with a warning signal word.

Citations

Synthesis of pyrazolo [1, 5-a] pyridine's and evaluation of the Anticancer and Antimicrobial activity

MR Kulkarni, RS Shnide - BIOCHEMICALS AND ITS IMPACT ON …, 2022 - books.google.com

The pyrazolo [1, 5-a] pyridine’s derivatives of the biological importance were prepared using the efficient synthetic route and screened for their activity against gram positive (S. aureus) …

Number of citations: 0 books.google.com

Discovery of a 2-pyridinyl urea-containing compound YD57 as a potent inhibitor of apoptosis signal-regulating kinase 1 (ASK1)

S Zhang, C Huang, X Lyu, P Wang, Y Zang… - European journal of …, 2020 - Elsevier

Inhibition of MAP3K kinase ASK1 has been an attractive strategy for the treatment of nonalcoholic steatohepatitis and multiple sclerosis, among others. Herein, we reported the …

Number of citations: 10 www.sciencedirect.com

Design, synthesis and biological evaluation of sphingosine-1-phosphate receptor 2 antagonists as potent 5-FU-resistance reversal agents for the treatment of …

D Luo, Y Zhang, S Yang, X Tian, Y Lv, Z Guo… - European Journal of …, 2021 - Elsevier

5-Fluorouracil (5-FU) and its prodrugs are the essential clinical drugs for colorectal cancer (CRC) treatment. However, the drug resistance of 5-FU has caused high mortality of CRC …

Number of citations: 9 www.sciencedirect.com